![molecular formula C15H15FN2S B4851022 N-(2,6-dimethylphenyl)-N'-(3-fluorophenyl)thiourea](/img/structure/B4851022.png)
N-(2,6-dimethylphenyl)-N'-(3-fluorophenyl)thiourea
Overview
Description
N-(2,6-dimethylphenyl)-N'-(3-fluorophenyl)thiourea, commonly known as DFT, is a chemical compound with a molecular formula of C14H13FN2S. It is a white to off-white crystalline powder that is used in various scientific research applications. DFT is a thiourea derivative that has been synthesized and studied for its potential biological and medicinal properties.
Mechanism of Action
The exact mechanism of action of DFT is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes. This inhibition leads to a reduction in inflammation and tumor growth.
Biochemical and Physiological Effects:
DFT has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Prostaglandins are lipid compounds that play a role in inflammation and pain. By inhibiting COX-2, DFT can reduce inflammation and pain.
DFT has also been shown to inhibit the activity of the protein kinase B (AKT) pathway. The AKT pathway is involved in various cellular processes, including cell survival, proliferation, and metabolism. Inhibition of this pathway can lead to a reduction in tumor growth.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DFT in lab experiments is its relatively simple synthesis method. DFT is also relatively stable and can be stored for long periods of time without significant degradation. However, one limitation of using DFT is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of DFT. One area of interest is its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. DFT has been shown to have neuroprotective properties and may be able to slow or prevent the progression of these diseases.
Another area of interest is the development of DFT analogs that have improved solubility and bioavailability. These analogs may be more effective in certain experiments and may have potential therapeutic applications.
In conclusion, DFT is a chemical compound that has been extensively studied for its potential biological and medicinal properties. It has been shown to have anti-tumor, anti-inflammatory, and anti-diabetic properties. DFT has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. While there are limitations to its use in lab experiments, DFT has several advantages and continues to be an area of interest for future research.
Scientific Research Applications
DFT has been extensively studied for its potential biological and medicinal properties. It has been shown to have anti-tumor, anti-inflammatory, and anti-diabetic properties. DFT has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.
properties
IUPAC Name |
1-(2,6-dimethylphenyl)-3-(3-fluorophenyl)thiourea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15FN2S/c1-10-5-3-6-11(2)14(10)18-15(19)17-13-8-4-7-12(16)9-13/h3-9H,1-2H3,(H2,17,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPYGVJJCUIBVDF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=S)NC2=CC(=CC=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15FN2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,6-Dimethylphenyl)-3-(3-fluorophenyl)thiourea |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.